3,5-dimethyl-N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide
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Description
3,5-dimethyl-N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide is a useful research compound. Its molecular formula is C18H19N5O2 and its molecular weight is 337.383. The purity is usually 95%.
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Scientific Research Applications
Insecticidal and Antibacterial Potential
- Synthesis for Biological Evaluation : The synthesis of related pyrimidine and pyrazole compounds has shown potential in insecticidal and antibacterial applications. One study involved synthesizing pyrimidine-linked pyrazole heterocyclics, which were then evaluated for their effectiveness against certain insects and microorganisms (Deohate & Palaspagar, 2020).
Anticancer Activity
- Synthesis of Derivatives for Cancer Research : Several studies have synthesized derivatives of the compound to test their efficacy as anticancer agents. For example, one research synthesized pyrazolo[3,4-d]pyrimidin-4-ones and evaluated their antitumor activity on human breast adenocarcinoma cell lines (Abdellatif et al., 2014).
Interaction with Enzymes
- Biological Applications in Enzyme Inhibition : Another research focused on the synthesis of benzamide derivatives using a compound called 4-aminophenazone. These compounds were evaluated for their potential to inhibit certain human enzymes, revealing potential applications in medicinal chemistry (Saeed et al., 2015).
Drug Synthesis and Evaluation
- Synthesis of Various Derivatives : Other studies involve the synthesis of various derivatives, exploring their biological evaluation in different contexts. For instance, the synthesis of novel pyrazolopyrimidines derivatives was conducted for their anticancer and anti-5-lipoxygenase properties (Rahmouni et al., 2016).
Antibacterial Agents
- QSAR Studies for Antibacterial Agents : Some compounds have been designed and synthesized for their promising antibacterial activity, supported by quantitative structure-activity relationship (QSAR) studies (Palkar et al., 2017).
Antiviral Activity
- Synthesis of Derivatives with Antiviral Activity : The synthesis of benzamide-based 5-aminopyrazoles and their corresponding derivatives has been explored for their significant antiviral activities against bird flu influenza (Hebishy et al., 2020).
Properties
IUPAC Name |
3,5-dimethyl-N-[5-methyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N5O2/c1-10-5-11(2)7-14(6-10)17(25)20-15-8-13(4)22-23(15)18-19-12(3)9-16(24)21-18/h5-9H,1-4H3,(H,20,25)(H,19,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BSIUGBQOVZOUBW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)C(=O)NC2=CC(=NN2C3=NC(=CC(=O)N3)C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.